Cas no 89399-20-2 (4-nitro-N-pentylbenzamide)

• Product Name: 4-nitro-N-pentylbenzamide
• CAS No: 89399-20-2
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 993735
• PubChem ID: 347935
• Update Time: 2025-04-20

4-nitro-N-pentylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-pentylbenzamide
• SCHEMBL5507892
• AKOS000922649
• NSC-406860
• NSC406860
• 89399-20-2
• DTXSID70324503
• STK078976

• Inchi： 1S/C12H16N2O3/c1-2-3-4-9-13-12(15)10-5-7-11(8-6-10)14(16)17/h5-8H,2-4,9H2,1H3,(H,13,15)
• InChI Key： BEPRYLWKWWVVQA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCCCCC

Computed Properties

• Exact Mass: 236.116
• Monoisotopic Mass: 236.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.137
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.538